Cas no 1806385-88-5 (2-(3-Chloropropyl)-3-(difluoromethoxy)mandelic acid)

• Product Name: 2-(3-Chloropropyl)-3-(difluoromethoxy)mandelic acid
• CAS No: 1806385-88-5
• MF: C₁₂H₁₃ClF₂O₄
• MW: 294.679030179977
• CID: 4941388
• Update Time: 2025-10-30

2-(3-Chloropropyl)-3-(difluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-3-(difluoromethoxy)mandelic acid

• Inchi： 1S/C12H13ClF2O4/c13-6-2-4-7-8(10(16)11(17)18)3-1-5-9(7)19-12(14)15/h1,3,5,10,12,16H,2,4,6H2,(H,17,18)
• InChI Key： MGJLBSAVJQYQQQ-UHFFFAOYSA-N
• SMILES： ClCCCC1C(=CC=CC=1C(C(=O)O)O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 3
• Topological Polar Surface Area: 66.8

Additional information on 2-(3-Chloropropyl)-3-(difluoromethoxy)mandelic acid

2-(3-Chloropropyl)-3-(difluoromethoxy)mandelic Acid: A Comprehensive Overview

2-(3-Chloropropyl)-3-(difluoromethoxy)mandelic acid, identified by the CAS registry number 1806385-88-5, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a mandelic acid backbone with substituents that introduce functional groups capable of influencing its chemical reactivity and biological activity. The presence of a chloropropyl group and a difluoromethoxy group in its molecular framework makes it a versatile compound with potential applications in drug design, material science, and environmental chemistry.

The synthesis of 2-(3-Chloropropyl)-3-(difluoromethoxy)mandelic acid involves a series of carefully orchestrated chemical reactions, including nucleophilic substitution, esterification, and oxidation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity. The incorporation of fluorine atoms in the difluoromethoxy group not only enhances the compound's stability but also imparts unique electronic properties that can be exploited in various chemical transformations.

One of the most promising areas of research involving this compound is its potential application in drug development. The mandelic acid moiety serves as a biologically active scaffold, while the chloropropyl and difluoromethoxy substituents can modulate its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Studies have shown that 2-(3-Chloropropyl)-3-(difluoromethoxy)mandelic acid exhibits selective binding affinity towards certain protein targets, making it a valuable lead compound for the design of novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. The introduction of fluorine atoms in the molecular structure enhances its thermal stability and chemical resistance, making it a candidate for use in advanced materials such as polymers and coatings. Recent research has explored the use of this compound as a building block for constructing fluorinated polymers with tailored properties for high-performance applications.

The environmental impact of CAS No. 1806385-88-5 has also been a subject of interest. Given its fluorinated nature, understanding its persistence and bioaccumulation potential is crucial for assessing its environmental fate. Preliminary studies suggest that while the compound exhibits moderate biodegradability under specific conditions, further research is required to fully understand its ecological implications.

In conclusion, 2-(3-Chloropropyl)-3-(difluoromethoxy)mandelic acid (CAS No. 1806385-88-5) represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for addressing complex challenges in drug discovery, material innovation, and environmental sustainability.